2-((3-(3,5-dimethylphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C25H26N4O3S/c1-15-10-16(2)12-17(11-15)29-24(31)23-22(19-7-3-4-8-20(19)27-23)28-25(29)33-14-21(30)26-13-18-6-5-9-32-18/h3-4,7-8,10-12,18,27H,5-6,9,13-14H2,1-2H3,(H,26,30)
• InChI Key: APQJNJVZQSVKHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)NCC5CCCO5)C
• Molecular Formula: C25H26N4O3S
• Molecular Weight: 462.6 g/mol
• CAS No.: 536705-64-3

Description

2-((3-(3,5-dimethylphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C25H26N4O3S and its molecular weight is 462.57. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry and Drug Design

The synthesis and structural analysis of heterocyclic derivatives, including those related to pyrimidoindol and benzofurans, have been a subject of interest due to their pharmacological potential. For example, the study on heterocyclic derivatives of guanidine explores the formation and structural determination of complex compounds that share a similar motif with our compound of interest, highlighting the significance of X-ray crystallography in understanding their molecular architecture (Banfield, Fallon, & Gatehouse, 1987). These methodologies are crucial for drug design, providing a pathway for the synthesis of new therapeutic agents.

Materials Science

Research into the synthesis and properties of polymers incorporating heterocyclic units demonstrates the potential of such compounds in materials science. The study by Faghihi and Hajibeygi (2004) on the synthesis of poly(amide imide)s containing trimellitic rings and hydantoin moieties under microwave irradiation showcases how compounds with complex heterocyclic structures can be used to produce high-performance polymers with desirable thermal and chemical properties (Faghihi & Hajibeygi, 2004). These materials have applications ranging from aerospace to electronics due to their excellent stability and solubility characteristics.

Biological Activity and Pharmacology

The investigation into novel compounds with potential biological activities is a critical aspect of chemical research. Although our specific compound is not directly mentioned, the synthesis and evaluation of related heterocyclic compounds for antimicrobial activities, as discussed by Debnath and Ganguly (2015), underline the broader relevance of such research in discovering new treatments for infectious diseases (Debnath & Ganguly, 2015). These studies are foundational for the development of novel antimicrobial agents, addressing the growing concern over antibiotic resistance.